Cas no 1600105-46-1 (3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)-)

• Product Name: 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)-
• CAS No: 1600105-46-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5291218
• Update Time: 2025-07-16

3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)-

• Inchi： 1S/C9H13NO/c1-3-5-8(11)9(2)6-4-7-10-9/h1,10H,4-7H2,2H3
• InChI Key： XNUDZJDOCQGKDP-UHFFFAOYSA-N
• SMILES： C(C1(C)CCCN1)(=O)CC#C

Additional information on 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)-

Comprehensive Overview of 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)- (CAS No. 1600105-46-1)

The compound 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)- (CAS No. 1600105-46-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring and a butynone moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders. The compound’s CAS number 1600105-46-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in modern chemistry.

One of the key reasons for the popularity of 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)- is its versatility in organic synthesis. The presence of both a terminal alkyne and a ketone functional group allows for diverse chemical modifications, enabling the creation of complex molecular architectures. This adaptability aligns with current trends in click chemistry and bioorthogonal reactions, which are widely used in drug development and material science. Users often search for terms like "synthesis of 3-Butyn-1-one derivatives" or "applications of pyrrolidine-containing compounds," highlighting the demand for detailed information on this topic.

In recent years, the compound has been explored for its potential role in addressing neurodegenerative diseases, a hot topic in medical research. Its structural similarity to known neuromodulators has prompted investigations into its pharmacological properties. For instance, questions like "how does 3-Butyn-1-one interact with neural receptors?" or "can it be used in Alzheimer’s research?" are commonly encountered in scientific forums. These inquiries underscore the need for further studies to unlock the full potential of this molecule.

From an industrial perspective, 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)- is valued for its role in producing high-performance materials. Its incorporation into polymers and coatings can enhance properties such as thermal stability and mechanical strength. Searches related to "advanced materials using butynone derivatives" or "pyrrolidine-based polymers" reflect the compound’s significance in this field. Manufacturers and researchers alike are keen to explore its applications in sustainable chemistry and green synthesis, aligning with global efforts to reduce environmental impact.

Quality control and analytical methods for CAS No. 1600105-46-1 are also critical areas of interest. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of this compound. Queries like "how to analyze 3-Butyn-1-one purity" or "best practices for storing pyrrolidine derivatives" are frequently raised, emphasizing the need for standardized protocols in handling and characterization.

In summary, 3-Butyn-1-one, 1-(2-methyl-2-pyrrolidinyl)- (CAS No. 1600105-46-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its growing prominence in research and industry is evidenced by the increasing number of searches and publications related to its properties and uses. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.